Cas no 957061-22-2 (3-(3-Methoxypropylcarbamoyl)phenylboronic Acid)

• Product Name: 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid
• CAS No: 957061-22-2
• MF: C₁₁H₁₆BNO₄
• MW: 237.060043334961
• MDL: MFCD09258755
• CID: 802738
• PubChem ID: 44119660
• Update Time: 2025-10-23

3-(3-Methoxypropylcarbamoyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[3-[[(3-methoxypropyl)amino]carbonyl]phenyl]-
• [3-(3-methoxypropylcarbamoyl)phenyl]boronic acid
• 3-(3-Methoxypropylcarbamoyl)phenylboronic acid
• OR6101
• (3-((3-Methoxypropyl)carbamoyl)phenyl)boronic acid
• A858903
• 957061-22-2
• DTXSID80657359
• SCHEMBL14483776
• MFCD09258755
• CS-0178684
• H11665
• BS-29875
• (3-((3-Methoxypropyl)carbamoyl)phenyl)boronicacid
• 3-[(3-Methoxypropyl)carbamoyl]benzeneboronic acid
• AKOS015852405
• {3-[(3-Methoxypropyl)carbamoyl]phenyl}boronic acid
• N-(3-Methoxypropyl) 3-boronobenzamide
• 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid

• MDL： MFCD09258755
• Inchi： 1S/C11H16BNO4/c1-17-7-3-6-13-11(14)9-4-2-5-10(8-9)12(15)16/h2,4-5,8,15-16H,3,6-7H2,1H3,(H,13,14)
• InChI Key： MICYHWLTBQBPRM-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 237.11700
• Monoisotopic Mass: 237.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• PSA: 78.79000
• LogP: -0.47640

Additional information on 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid

3-(3-Methoxypropylcarbamoyl)phenylboronic Acid (CAS No. 957061-22-2): A Comprehensive Overview

3-(3-Methoxypropylcarbamoyl)phenylboronic Acid (CAS No. 957061-22-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functional group and methoxypropylcarbamoyl substituent, exhibits a wide range of applications, from pharmaceutical development to advanced materials synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements of 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid.

The chemical structure of 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid is defined by its boronic acid moiety, which is a key functional group in many organic reactions and biological processes. The boronic acid group is known for its ability to form stable complexes with various biomolecules, making it an attractive candidate for drug design and delivery systems. Additionally, the methoxypropylcarbamoyl substituent adds further complexity and functionality to the molecule, enhancing its solubility and reactivity in different solvents.

In terms of synthesis, 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid can be prepared through several well-established routes. One common method involves the reaction of 3-methoxypropylamine with an appropriate carboxylic acid or acid chloride to form the carbamate intermediate, followed by the introduction of the boronic acid group via a Suzuki coupling reaction. This multi-step process allows for precise control over the final product's purity and yield, making it suitable for both laboratory-scale synthesis and industrial production.

Recent research has highlighted the potential of 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid in various biomedical applications. For instance, studies have shown that this compound can act as a potent inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid effectively inhibited the activity of a key kinase involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Beyond its therapeutic applications, 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid has also been explored for its use in materials science. The boronic acid group's ability to form strong hydrogen bonds and coordinate with metal ions makes it an ideal candidate for the development of functional materials with unique properties. For example, researchers have utilized this compound to create self-healing polymers and stimuli-responsive materials that can be used in various industrial and biomedical applications.

The safety profile of 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid is another important aspect to consider. While boronic acids are generally considered to have low toxicity, it is crucial to handle this compound with appropriate precautions to ensure safe use in both laboratory and industrial settings. Proper storage conditions and adherence to standard safety protocols are essential to minimize any potential risks associated with its handling.

In conclusion, 3-(3-Methoxypropylcarbamoyl)phenylboronic Acid (CAS No. 957061-22-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it a valuable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.